Cas no 1292324-63-0 ((3R)-N-methyloxolan-3-amine hydrochloride)

• Product Name: (3R)-N-methyloxolan-3-amine hydrochloride
• CAS No: 1292324-63-0
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD11042650
• CID: 2181941
• PubChem ID: 55264568
• Update Time: 2025-05-21

(3R)-N-methyloxolan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-methyl-(tetrahydro-furan-3-yl)-amine hydrochloride
• (3R)-N-methyloxolan-3-amine hydrochloride
• AKOS006306810
• 3-Furanamine, tetrahydro-N-methyl-, hydrochloride (1:1), (3R)-
• DB-258068
• (R)-N-Methyltetrahydrofuran-3-amine hydrochloride
• (3R)-N-methyloxolan-3-amine;hydrochloride
• 1292324-63-0
• 3-(R)-N-METHYL-TETRAHYDROFURAN-3-YL-AMINE HYDROCHLORIDE
• AS-79223
• CS-0053318
• P18534
• SCHEMBL17796363
• EN300-1719861
• MFCD11042650
• (3R)-N-METHYLOXOLAN-3-AMINE HCL
• (R)-N-Methyltetrahydrofuran-3-aminehydrochloride
• SBC32463
• 823-929-0

• MDL： MFCD11042650
• Inchi： 1S/C5H11NO.ClH/c1-6-5-2-3-7-4-5;/h5-6H,2-4H2,1H3;1H/t5-;/m1./s1
• InChI Key： FHFUVNKNOZMSJF-NUBCRITNSA-N
• SMILES： Cl.O1CC[C@H](C1)NC

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (3R)-N-methyloxolan-3-amine hydrochloride

Comprehensive Guide to (3R)-N-methyloxolan-3-amine hydrochloride (CAS No. 1292324-63-0): Properties, Applications, and Market Insights

(3R)-N-methyloxolan-3-amine hydrochloride (CAS No. 1292324-63-0) is a chiral amine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its oxolane (tetrahydrofuran) ring and methylamine substitution, serves as a versatile intermediate in organic synthesis. Its hydrochloride salt form enhances stability and solubility, making it suitable for various applications. Researchers and industry professionals frequently search for (3R)-N-methyloxolan-3-amine HCl due to its potential in drug discovery and specialty chemical production.

The chiral nature of (3R)-N-methyloxolan-3-amine hydrochloride makes it particularly valuable in asymmetric synthesis, a hot topic in modern chemistry. With the growing demand for enantiomerically pure compounds in pharmaceuticals, this molecule is often explored for its role in creating stereoselective catalysts and bioactive molecules. Recent trends in green chemistry have also highlighted its potential as a sustainable building block, aligning with the industry's shift toward eco-friendly processes.

In the pharmaceutical sector, (3R)-N-methyloxolan-3-amine hydrochloride is investigated for its utility in designing central nervous system (CNS) therapeutics. Its structural similarity to neurotransmitters has sparked interest in developing novel neuromodulators and receptor-targeting agents. Additionally, its hydrogen-bonding capacity and rigid cyclic framework contribute to its use in medicinal chemistry optimization.

From a commercial perspective, the global market for chiral amines like (3R)-N-methyloxolan-3-amine HCl is expanding, driven by advancements in generic drug formulations and patented synthetic routes. Suppliers and manufacturers emphasize high-purity grades of this compound to meet the stringent requirements of GMP-compliant production. Analytical techniques such as HPLC and chiral chromatography are critical for quality control, ensuring batch-to-batch consistency.

Researchers often inquire about the synthetic protocols for (3R)-N-methyloxolan-3-amine hydrochloride, including enantioselective reduction methods and salt formation strategies. Recent publications have explored enzymatic resolution and metal-catalyzed asymmetric hydrogenation as efficient pathways to obtain this compound. These methodologies align with the broader interest in cost-effective and scalable synthesis.

Safety and handling of (3R)-N-methyloxolan-3-amine hydrochloride are frequently discussed in technical forums. While it is not classified as a hazardous material, proper storage conditions—such as cool, dry environments—are recommended to maintain its integrity. Material Safety Data Sheets (MSDS) provide detailed guidelines for laboratory use, emphasizing personal protective equipment (PPE) and ventilation.

In summary, (3R)-N-methyloxolan-3-amine hydrochloride (CAS No. 1292324-63-0) is a pivotal compound in chiral chemistry and pharmaceutical development. Its applications span from drug intermediates to catalysts, reflecting its multidisciplinary relevance. As the industry continues to prioritize stereochemical purity and sustainable synthesis, this molecule remains a focal point for innovation.